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Compound of Interest

Compound Name: AB-MECA

Cat. No.: B10769401

Researchers and drug development professionals handling AB-MECA, a potent A3 adenosine
receptor agonist, must adhere to stringent disposal protocols to ensure laboratory safety and
environmental protection.[1] Due to its bioactive nature, all waste streams containing AB-
MECA, including pure compound, solutions, and contaminated labware, must be treated as
hazardous waste. Disposal should be carried out in accordance with all local, regional,
national, and international regulations.[2]

Key Compound and Safety Data

A clear understanding of the compound's properties and associated hazards is fundamental to

safe handling and disposal.
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Property Value Source

1-[6-[[(4-

aminophenyl)methyllJamino]-9H )
Formal Name Cayman Chemical[1]

-purin-9-yl]-1-deoxy-N-methyl-

B-D-ribofuranuronamide

CAS Number 152918-26-8 Cayman Chemical[1]
Molecular Formula C1sH21N704 Cayman Chemical[1]
Molecular Weight 399.4 g/mol Cayman Chemical[1]
Solubility Soluble in DMSO Cayman Chemical[1]

Causes serious eye irritation,
Primary Hazards May cause an allergic skin Safety Data Sheet[2]

reaction.

Experimental Protocol: Waste Management and
Disposal

The following step-by-step procedure outlines the recommended protocol for the safe disposal
of AB-MECA waste. This protocol is designed to minimize exposure risk and ensure regulatory
compliance.

1. Personal Protective Equipment (PPE): Before handling any AB-MECA waste, ensure
appropriate PPE is worn. This includes, but is not limited to:

e Alaboratory coat
« Nitrile gloves
» Protective eyewear (safety glasses or goggles)[3]

2. Waste Segregation: Proper segregation is critical to prevent hazardous chemical reactions.
[3][4] Use dedicated and clearly labeled containers for each type of AB-MECA waste.

e Solid Waste:
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o Collect unused or expired AB-MECA powder in a dedicated, clearly labeled hazardous
waste container.[3]

o Contaminated items such as weigh boats, pipette tips, and gloves must also be placed in
this container.[3]

e Liquid Waste:

o Solutions containing AB-MECA, including experimental media and solvents (e.g., DMSO
solutions), must be collected in a separate, compatible liquid waste container.[3]

o Do not mix organic solvent waste with aqueous waste unless explicitly permitted by your
institution's environmental health and safety (EHS) office.

e Sharps Waste:

o Needles, syringes, or other sharps contaminated with AB-MECA must be disposed of in a
designated, puncture-resistant sharps container for hazardous waste.[3][4]

3. Waste Container Labeling: All waste containers must be clearly and accurately labeled. The
label should include:

e The words "Hazardous Waste"[3][5]
e The full chemical name: "AB-MECA" and any solvents present.
o The date when waste was first added to the container.[3]

4. Storage: Store waste containers in a designated, well-ventilated satellite accumulation area.
[5][6] Containers should be kept closed except when adding waste.[5][6]

5. Final Disposal: The ultimate disposal of AB-MECA waste must be conducted by a licensed
hazardous waste disposal service.[5] Do not attempt to treat or neutralize AB-MECA in a
standard laboratory setting without specific, validated protocols, as this could lead to hazardous
reactions or environmental contamination.

Disposal Workflow Diagram
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The following diagram illustrates the logical flow for the proper disposal of AB-MECA waste.
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Caption: Workflow for the safe disposal of AB-MECA waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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